(2E)-2-cyano-3-[5-(2,4-dichloro-5-nitrophenyl)furan-2-yl]-N-(tetrahydrofuran-2-ylmethyl)prop-2-enamide

• Molecular Formula: C19H15Cl2N3O5
• Molecular Weight: 436.2 g/mol
• IUPAC Name: (E)-2-cyano-3-[5-(2,4-dichloro-5-nitrophenyl)furan-2-yl]-N-(oxolan-2-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C19H15Cl2N3O5/c20-15-8-16(21)17(24(26)27)7-14(15)18-4-3-12(29-18)6-11(9-22)19(25)23-10-13-2-1-5-28-13/h3-4,6-8,13H,1-2,5,10H2,(H,23,25)/b11-6+
• InChI Key: BHFRVLVYSVQOGU-IZZDOVSWSA-N
• Isomeric SMILES: C1CC(OC1)CNC(=O)/C(=C/C2=CC=C(O2)C3=CC(=C(C=C3Cl)Cl)[N+](=O)[O-])/C#N
• Canonical SMILES: C1CC(OC1)CNC(=O)C(=CC2=CC=C(O2)C3=CC(=C(C=C3Cl)Cl)[N+](=O)[O-])C#N

Description

(2E)-2-cyano-3-[5-(2,4-dichloro-5-nitrophenyl)furan-2-yl]-N-(tetrahydrofuran-2-ylmethyl)prop-2-enamide is a complex organic compound with a unique structure that includes cyano, dichlorophenyl, nitrophenyl, furan, and tetrahydrofuran groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-2-cyano-3-[5-(2,4-dichloro-5-nitrophenyl)furan-2-yl]-N-(tetrahydrofuran-2-ylmethyl)prop-2-enamide typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the furan ring, introduction of the cyano group, and coupling with the dichlorophenyl and nitrophenyl groups. The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include continuous flow reactors, automated synthesis systems, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

(2E)-2-cyano-3-[5-(2,4-dichloro-5-nitrophenyl)furan-2-yl]-N-(tetrahydrofuran-2-ylmethyl)prop-2-enamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the nitro group to an amino group.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary but often involve controlled temperatures, specific solvents, and sometimes inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different furan derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

(2E)-2-cyano-3-[5-(2,4-dichloro-5-nitrophenyl)furan-2-yl]-N-(tetrahydrofuran-2-ylmethyl)prop-2-enamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2E)-2-cyano-3-[5-(2,4-dichloro-5-nitrophenyl)furan-2-yl]-N-(tetrahydrofuran-2-ylmethyl)prop-2-enamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 2,4-Difluorophenyl isocyanate
• Ethyl hexanoate
• Hexanoic acid

Uniqueness

(2E)-2-cyano-3-[5-(2,4-dichloro-5-nitrophenyl)furan-2-yl]-N-(tetrahydrofuran-2-ylmethyl)prop-2-enamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.